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Compound of Interest

Compound Name: MIL-125(Ti)

Cat. No.: B15869458

Get Quote

This whitepaper provides an in-depth guide for researchers, scientists, and drug development

professionals on the solvothermal synthesis of the metal-organic framework (MOF), MIL-
125(Ti), and its amino-functionalized derivative, NH₂-MIL-125(Ti). This document outlines

detailed experimental protocols, presents key quantitative data in a structured format, and

illustrates the synthesis workflow.

Introduction to MIL-125(Ti)
MIL-125(Ti) is a titanium-based MOF composed of titanium oxo clusters and terephthalic acid

(1,4-benzenedicarboxylic acid, H₂BDC) linkers. Its structure features a three-dimensional

porous network with two types of microporous cages.[1] The functionalization of the organic

linker, for instance with an amino group to form NH₂-MIL-125(Ti), can tailor the material's

properties, such as its light absorption capabilities.[1] Due to its high surface area,

biocompatibility, and tunable properties, MIL-125(Ti) and its derivatives are promising

candidates for various applications, including photocatalysis and drug delivery.[2] The titanium

core, in particular, offers better biocompatibility compared to other metal ions used in MOFs.[2]
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The solvothermal method is the most common approach for synthesizing MIL-125(Ti) and its

derivatives. This technique involves heating a solution of the metal precursor and organic linker

in a sealed vessel, typically a Teflon-lined stainless-steel autoclave. The elevated temperature

and pressure facilitate the crystallization of the MOF.

The synthesis process follows a general workflow, starting from the preparation of the

precursor solution to the final activation of the synthesized MOF.
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Figure 1: General workflow for the solvothermal synthesis of MIL-125(Ti).
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Below are detailed protocols for the synthesis of both pristine MIL-125(Ti) and amino-

functionalized NH₂-MIL-125(Ti).

Protocol 1: Synthesis of MIL-125(Ti)

This protocol is adapted from studies focused on the synthesis of the non-functionalized MOF.

[3][4]

Preparation of Precursor Solution:

Dissolve 6 mmol of 1,4-benzenedicarboxylic acid (H₂BDC) in a mixture of 18 mL of N,N-

dimethylformamide (DMF) and 2 mL of methanol (CH₃OH).

Stir the mixture magnetically for 30 minutes to ensure complete dissolution.

Add 1.5 mmol of titanium isopropoxide (Ti[OCH(CH₃)₂]₄) to the solution.

Solvothermal Reaction:

Transfer the final solution to a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it in an oven at 150°C for 72 hours.[3]

Product Isolation and Purification:

After the reaction, allow the autoclave to cool down to room temperature.

Filter the mixture to collect the white solid product.

Wash the collected solid three times with DMF and then three times with methanol to

remove any unreacted precursors and residual solvent.[3]

Protocol 2: Synthesis of NH₂-MIL-125(Ti)

This protocol is based on the synthesis of the amino-functionalized version of the MOF.[5][6]

Preparation of Precursor Solution:
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In an air-free glovebox, mix 0.5 g of 2-aminoterephthalic acid (NH₂-H₂BDC), 16 mL of

anhydrous DMF, and 4 mL of anhydrous methanol.[6]

Once the linker is dissolved, add 0.55 mL of titanium(IV) isopropoxide.[6]

Solvothermal Reaction:

Transfer the solution to a Teflon-lined stainless-steel autoclave.

Heat the sealed autoclave in an oven at 110°C for 72 hours.[6]

Product Isolation and Purification:

After cooling to room temperature, filter the mixture using a Büchner funnel.

The resulting solid is then washed by stirring overnight in acetonitrile.[6]

Filter the product again, rinse with a small amount of fresh acetonitrile, and dry at room

temperature.[6]

To achieve the desired porosity, the solvent molecules trapped within the MOF's pores must be

removed. This activation step is crucial for applications such as drug delivery and catalysis.

Activation Protocol:

Place the purified MOF powder in a suitable container for vacuum heating.

Heat the material at 200°C for 6 hours under a dynamic vacuum.[7]

After heating, allow the MOF to cool down to room temperature while still under vacuum.

The activated product should be stored and handled in an inert atmosphere to prevent the

re-adsorption of moisture and other atmospheric components.[7]

Quantitative Data and Characterization
The reaction conditions and resulting properties of MIL-125(Ti) can vary between different

synthesis batches and protocols. The following tables summarize key quantitative data from

various reports.
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Table 1: Synthesis Parameters for MIL-125(Ti) and NH₂-MIL-125(Ti)

Parameter MIL-125(Ti)
NH₂-MIL-
125(Ti)

NH₂-MIL-
125(Ti)
(alternative)

Source(s)

Titanium

Precursor

Titanium

Isopropoxide

Titanium

Isopropoxide

Titanium

Tetraisopropanol

ate

[3][5][6]

Organic Linker H₂BDC NH₂-H₂BDC NH₂-BDC [3][5][6]

Molar Ratio

(Linker:Ti)
4:1 Approx. 2.7:1 2:1 [3][5][6]

Solvents DMF / Methanol DMF / Methanol DMF / Methanol [3][5][6]

Solvent Ratio

(DMF:MeOH)
9:1 4:1 1:1 [3][5][6]

Temperature (°C) 150 110 Not Specified [3][5][6]

Time (hours) 72 72 Not Specified [3][5][6]

Table 2: Physicochemical Properties of MIL-125(Ti) and NH₂-MIL-125(Ti)

Property MIL-125(Ti) NH₂-MIL-125(Ti) Source(s)

Appearance White Powder Yellow Powder [1][3]

BET Surface Area

(m²/g)
712 - 1452 892 - 1530 [7][8][9]

Micropore Volume

(cm³/g)
0.61 0.55 - 0.74 [6][7][9]

Particle Size ~2 nm 200 - 600 nm [1][6]

Thermal Stability Stable up to ~350 °C Stable up to 290 °C [9][10]

Band Gap (eV) ~3.6 ~2.6 [4]
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Relevance in Drug Development
The unique properties of MIL-125(Ti) make it a highly attractive platform for drug delivery

applications.

Biocompatibility: The use of titanium as the metal node and the biodegradable nature of the

organic linker contribute to the good biocompatibility of MIL-125(Ti).[2]

High Porosity and Surface Area: The large pore volume and high surface area allow for the

efficient loading of therapeutic agents.[2] MIL-125(Ti) has been successfully used to load

small molecule drugs such as doxorubicin, aspirin, and ibuprofen.[2][8]

Tunable Properties: The ability to functionalize the organic linker, as demonstrated with NH₂-

MIL-125(Ti), allows for the tuning of the MOF's chemical and physical properties. This can

be exploited to control drug release rates or to target specific tissues. The amino group in

NH₂-MIL-125(Ti), for instance, extends the material's light absorption into the visible range,

opening possibilities for photo-responsive drug delivery systems.[1]

Responsive Drug Release: Studies have shown that polymer-coated MIL-125(Ti) can exhibit

temperature and pH-responsive drug release, which is highly desirable for targeted cancer

therapy.[8]

The logical relationship for its application in drug delivery is as follows:

Inherent Properties Drug Delivery Application

High Surface Area
& Porosity

High Drug Loading Capacity

Biocompatibility
(Ti-based) Low Toxicity

Tunable Functionality Controlled/Targeted Release
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Figure 2: Key properties of MIL-125(Ti) and their relevance to drug delivery.

Conclusion
The solvothermal synthesis of MIL-125(Ti) and its derivatives is a well-established and

reproducible method. By carefully controlling the reaction parameters, researchers can produce

high-quality crystalline materials with properties tailored for specific applications. For

professionals in drug development, MIL-125(Ti) offers a versatile and biocompatible platform

for creating advanced drug delivery systems. This guide provides the foundational knowledge

and practical protocols necessary for the successful synthesis and application of this promising

metal-organic framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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